![molecular formula C9H9F3O B188227 3-Methyl-5-(trifluoromethyl)benzyl alcohol CAS No. 116070-38-3](/img/structure/B188227.png)
3-Methyl-5-(trifluoromethyl)benzyl alcohol
Overview
Description
“3-Methyl-5-(trifluoromethyl)benzyl alcohol” is a chemical compound with the molecular formula C9H9F3O . It is also known by other names such as [3-methyl-5-(trifluoromethyl)phenyl]methanol .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, a related compound, 2,3,5,6-Tetrafluorobenzyl alcohol, was synthesized by the reduction of methyl 2,3,5,6-tetrafluorobenzoate with NaBH4/I2 .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: InChI=1S/C9H9F3O/c1-6-2-7(5-13)4-8(3-6)9(10,11)12/h2-4,13H,5H2,1H3 . The Canonical SMILES representation is: CC1=CC(=CC(=C1)C(F)(F)F)CO .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 190.16 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 4 . The compound has a Rotatable Bond Count of 1 . The Exact Mass and Monoisotopic Mass is 190.06054939 g/mol . The Topological Polar Surface Area is 20.2 Ų . The compound has a Heavy Atom Count of 13 .Future Directions
Mechanism of Action
Target of Action
It’s known that alcohols generally interact with a variety of molecular targets in the body, including enzymes and cell membranes .
Mode of Action
It’s known that benzyl alcohols can react with hydrogen halides, and the order of reactivity is hi > hbr > hcl . This reaction is acid-catalyzed and results in the formation of alkyl halides .
Biochemical Pathways
It’s known that benzyl alcohols can undergo reactions that lead to the formation of alkyl halides . These reactions could potentially affect various biochemical pathways, depending on the specific targets of the compound.
Pharmacokinetics
It’s known that the compound is a liquid at room temperature , which could influence its absorption and distribution in the body.
Result of Action
One study suggests that it enhances the charging of myoglobin noncovalent complex during electrospray ionization mass spectroscopy .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 3-Methyl-5-(trifluoromethyl)benzyl alcohol. For instance, the compound’s reactivity with hydrogen halides is acid-catalyzed , suggesting that the pH of the environment could influence its action. Additionally, the compound is a liquid at room temperature , suggesting that temperature could also influence its stability and efficacy.
Biochemical Analysis
Biochemical Properties
It is known that benzylic compounds can undergo reactions at the benzylic position, such as free radical bromination and nucleophilic substitution .
Cellular Effects
It has been reported that 3-(Trifluoromethyl)benzyl alcohol enhances the charging of myoglobin noncovalent complex during electrospray ionization mass spectroscopy .
Molecular Mechanism
It is known that benzylic compounds can undergo reactions at the benzylic position, such as free radical bromination and nucleophilic substitution .
Temporal Effects in Laboratory Settings
It is known that the compound is stable at ambient temperature .
Metabolic Pathways
It is known that benzylic compounds can undergo reactions at the benzylic position, such as free radical bromination and nucleophilic substitution .
Properties
IUPAC Name |
[3-methyl-5-(trifluoromethyl)phenyl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3O/c1-6-2-7(5-13)4-8(3-6)9(10,11)12/h2-4,13H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGZONWVUWCPMJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(F)(F)F)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30379615 | |
Record name | 3-Methyl-5-(trifluoromethyl)benzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30379615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
116070-38-3 | |
Record name | 3-Methyl-5-(trifluoromethyl)benzyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30379615 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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